Cas no 2228079-95-4 (rac-(1R,2R)-2-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropylmethanamine
• CAS No: 2228079-95-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6320809
• PubChem ID: 165614379
• Update Time: 2025-07-09

rac-(1R,2R)-2-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropylmethanamine
• 2228079-95-4
• EN300-1754178
• rac-[(1R,2R)-2-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropyl]methanamine

• Inchi： 1S/C10H17NO/c11-5-6-3-8(6)9-4-7-1-2-10(9)12-7/h6-10H,1-5,11H2/t6-,7?,8+,9?,10?/m0/s1
• InChI Key： FNZLKJWYIBWWHJ-KAHFTQLTSA-N
• SMILES： O1C2CCC1C(C2)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-{7-oxabicyclo2.2.1heptan-2-yl}cyclopropylmethanamine

Comprehensive Overview of rac-(1R,2R)-2-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropylmethanamine (CAS No. 2228079-95-4)

The compound rac-(1R,2R)-2-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropylmethanamine (CAS No. 2228079-95-4) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and pharmaceutical research. Its intricate bicyclic framework, combining a 7-oxabicyclo[2.2.1]heptane moiety with a cyclopropylmethanamine group, makes it a compelling subject for studies targeting novel therapeutic agents. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given its structural resemblance to other bioactive compounds known to modulate neurotransmitter systems.

In recent years, the demand for innovative small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. The rac-(1R,2R)-2-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropylmethanamine stands out due to its stereochemical complexity, which could influence its binding affinity to biological targets. This aligns with the growing focus on enantioselective synthesis and chiral drug development, topics frequently searched in academic and industrial circles. Its CAS No. 2228079-95-4 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation.

The compound's 7-oxabicyclo[2.2.1]heptane core is a hallmark of many natural products and synthetic derivatives with demonstrated bioactivity. This scaffold is often associated with improved metabolic stability and enhanced bioavailability, key considerations in modern pharmacokinetic optimization. Meanwhile, the cyclopropylmethanamine segment introduces a rigid, three-membered ring that may confer selectivity in target engagement, a feature highly sought after in GPCR-targeted drug design. Such attributes make this compound a valuable candidate for hit-to-lead optimization campaigns.

From a synthetic chemistry perspective, the preparation of rac-(1R,2R)-2-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropylmethanamine presents intriguing challenges. The construction of its bicyclic ether system requires meticulous control over ring-forming reactions, while the introduction of the cyclopropyl group demands precise stereochemical outcomes. These aspects resonate with the broader scientific community's interest in stereocontrolled synthesis and green chemistry methodologies, as evidenced by trending search queries in organic synthesis databases.

Beyond its chemical synthesis, the compound's potential biological activity remains a focal point. Preliminary studies suggest possible interactions with neurotransmitter transporters or ion channels, though detailed mechanistic investigations are ongoing. This aligns with the pharmaceutical industry's emphasis on target deconvolution and mechanism-of-action studies, particularly for CNS-penetrant molecules. The rac-(1R,2R) designation underscores the importance of stereoisomerism in determining pharmacological profiles, a hot topic in drug development forums.

In the context of intellectual property and patent literature, CAS No. 2228079-95-4 has appeared in several filings related to neurological therapeutics. This reflects the compound's perceived value in addressing unmet medical needs, such as neurodegenerative diseases or mood disorders, areas where patients and clinicians actively seek new treatment options. The integration of computational modeling and structure-activity relationship (SAR) studies further enhances its appeal for virtual screening initiatives.

As the scientific community continues to explore rac-(1R,2R)-2-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropylmethanamine, its role in fragment-based drug discovery may expand. The compound's modular structure allows for strategic derivatization, catering to the rising demand for diverse chemical libraries in high-throughput screening. Moreover, its logP and polar surface area properties suggest favorable blood-brain barrier permeability, a critical factor for CNS drug candidates frequently discussed in ADME/Tox research.

In conclusion, rac-(1R,2R)-2-{7-oxabicyclo[2.2.1]heptan-2-yl}cyclopropylmethanamine (CAS No. 2228079-95-4) represents a fascinating intersection of structural novelty and therapeutic potential. Its study contributes to broader conversations about chiral drug efficacy, scaffold diversification, and targeted therapy development, making it a compound of enduring relevance in contemporary pharmaceutical sciences.